Cas no 1342573-84-5 (2-(3-Methylcyclohexyl)pyrimidine-4-carboxylic acid)

2-(3-Methylcyclohexyl)pyrimidine-4-carboxylic acid is a functionalized pyrimidine derivative featuring a methyl-substituted cyclohexyl group at the 2-position and a carboxylic acid moiety at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural framework allows for further derivatization, enabling the introduction of additional functional groups or the formation of amide or ester linkages. The methylcyclohexyl group enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. The carboxylic acid functionality offers reactivity for coupling reactions or salt formation, enhancing solubility properties. This compound is suitable for research applications requiring tailored pyrimidine-based scaffolds.

2-(3-Methylcyclohexyl)pyrimidine-4-carboxylic acid structure

1342573-84-5 structure

Product Name:2-(3-Methylcyclohexyl)pyrimidine-4-carboxylic acid

CAS No:1342573-84-5

MF:C₁₂H₁₆N₂O₂

MW:220.267642974854

CID:5274046

Update Time:2025-05-28

2-(3-Methylcyclohexyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-methylcyclohexyl)pyrimidine-4-carboxylic acid
- 4-Pyrimidinecarboxylic acid, 2-(3-methylcyclohexyl)-
- 2-(3-Methylcyclohexyl)pyrimidine-4-carboxylic acid
- Inchi： 1S/C12H16N2O2/c1-8-3-2-4-9(7-8)11-13-6-5-10(14-11)12(15)16/h5-6,8-9H,2-4,7H2,1H3,(H,15,16)
- InChI Key： INKLGLIBYWAQFJ-UHFFFAOYSA-N
- SMILES： OC(C1=CC=NC(C2CCCC(C)C2)=N1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 257
XLogP3: 2.5
Topological Polar Surface Area: 63.1

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